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Compound of Interest

Compound Name:
3-Thio-pheneacrylic acid methyl

ester

Cat. No.: B159533 Get Quote

For Research Use Only. Not for diagnostic or therapeutic use.

The following provides a comprehensive guide to the proper disposal of 3-Thio-pheneacrylic
acid methyl ester (CAS No. 135835-43-7). This information is intended for researchers,

scientists, and drug development professionals. It is imperative to supplement these guidelines

with a thorough review of your institution's specific safety protocols and in consultation with

your Environmental Health and Safety (EHS) department. A complete Safety Data Sheet (SDS)

should be obtained from the supplier and reviewed before handling this chemical.

Immediate Safety and Handling Precautions
Limited publicly available safety data exists for 3-Thio-pheneacrylic acid methyl ester.
Therefore, it should be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a laboratory

coat, nitrile gloves, and chemical safety goggles.

Ventilation: All work with this compound should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.

Spill Management: In case of a spill, evacuate the immediate area. For small spills, absorb

the material with an inert absorbent such as vermiculite, dry sand, or earth. Place the
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contaminated absorbent into a sealed, appropriately labeled container for hazardous waste

disposal. Do not allow the chemical to enter drains or waterways.

Step-by-Step Disposal Protocol
The disposal of 3-Thio-pheneacrylic acid methyl ester must comply with federal, state, and

local regulations. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste

under the Resource Conservation and Recovery Act (RCRA).[1]

Waste Identification and Classification:

Based on its chemical structure as an organic sulfur compound and an ester, 3-Thio-
pheneacrylic acid methyl ester should be treated as hazardous chemical waste.

Consult your institution's EHS department to determine the appropriate waste codes.

Waste Segregation and Collection:

Do not dispose of this chemical down the drain.

Collect waste 3-Thio-pheneacrylic acid methyl ester in a dedicated, properly labeled

hazardous waste container. The container should be made of a compatible material (e.g.,

glass or polyethylene).

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "3-Thio-pheneacrylic acid methyl ester".

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your EHS department. Incompatible materials can lead to dangerous chemical reactions.

Storage of Chemical Waste:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.

The SAA should be a secondary containment system to prevent the release of the

chemical in case of a leak.
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Ensure the storage area is cool, dry, and well-ventilated, away from sources of ignition.

Arranging for Disposal:

Once the waste container is full or has been in storage for the maximum allowable time

per institutional policy (often not exceeding one year for partially filled containers in an

SAA), arrange for its collection by your institution's EHS department or a licensed

hazardous waste disposal contractor.[1]

A hazardous waste manifest will be required for off-site transportation and disposal. This

document tracks the waste from its point of generation to its final disposal facility.[1]

Quantitative Data Summary for Disposal
Parameter Value/Information Source/Regulation

CAS Number 135835-43-7 Chemical Supplier

Molecular Formula C8H8O2S Chemical Supplier

Physical Form Crystalline solid Cayman Chemical

Recommended Storage -20°C Cayman Chemical

EPA Regulation RCRA U.S. EPA

Disposal Method

Incineration or other methods

by a licensed hazardous waste

facility

General Laboratory Practice

Sewer Disposal Prohibited General Laboratory Practice

Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the decision-making process for the proper handling and

disposal of 3-Thio-pheneacrylic acid methyl ester.
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Caption: Disposal workflow for 3-Thio-pheneacrylic acid methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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